Cas no 1443304-47-9 (3,5-difluoro-2-(3-methylbutoxy)benzaldehyde)

• Product Name: 3,5-difluoro-2-(3-methylbutoxy)benzaldehyde
• CAS No: 1443304-47-9
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• MDL: MFCD18426714
• CID: 5209306
• Update Time: 2026-03-06

3,5-difluoro-2-(3-methylbutoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3,5-difluoro-2-(3-methylbutoxy)benzaldehyde

• MDL： MFCD18426714
• Inchi： 1S/C12H14F2O2/c1-8(2)3-4-16-12-9(7-15)5-10(13)6-11(12)14/h5-8H,3-4H2,1-2H3
• InChI Key： XRTKOVPBJNRZKA-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC(F)=CC(F)=C1OCCC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3,5-difluoro-2-(3-methylbutoxy)benzaldehyde

Comprehensive Overview of 3,5-Difluoro-2-(3-methylbutoxy)benzaldehyde (CAS No. 1443304-47-9)

3,5-Difluoro-2-(3-methylbutoxy)benzaldehyde (CAS No. 1443304-47-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, flavor and fragrance synthesis, and advanced material science. This compound, characterized by its unique fluorinated aromatic structure, is increasingly being explored for its potential applications in drug discovery and fine chemical manufacturing. Its molecular formula, C₁₂H₁₄F₂O₂, highlights the presence of fluorine atoms, which are known to enhance the bioavailability and metabolic stability of pharmaceutical agents.

The growing interest in 3,5-Difluoro-2-(3-methylbutoxy)benzaldehyde is partly driven by the rising demand for fluorinated compounds in the life sciences sector. Researchers are particularly intrigued by its potential role in the development of next-generation therapeutics, especially in areas like central nervous system (CNS) disorders and anti-inflammatory drugs. The compound's aldehyde functional group also makes it a versatile building block for Schiff base reactions, which are pivotal in creating biologically active molecules.

In the context of sustainability and green chemistry, 3,5-Difluoro-2-(3-methylbutoxy)benzaldehyde is being studied for its compatibility with eco-friendly synthesis methods. Recent advancements in catalytic processes and solvent-free reactions have opened new avenues for its production with minimal environmental impact. This aligns with the global shift toward sustainable chemical manufacturing, a topic that resonates strongly with today's environmentally conscious consumers and industries.

From a market perspective, the demand for high-purity benzaldehyde derivatives like 3,5-Difluoro-2-(3-methylbutoxy)benzaldehyde is on the rise. Industries such as cosmetics, agrochemicals, and electronic materials are actively seeking innovative compounds to enhance product performance. The compound's low toxicity profile and structural versatility make it a preferred choice for formulators aiming to meet stringent regulatory standards.

For researchers and manufacturers, understanding the synthetic pathways and purification techniques of 3,5-Difluoro-2-(3-methylbutoxy)benzaldehyde is critical. Techniques such as column chromatography, recrystallization, and distillation are commonly employed to achieve the desired purity levels. Additionally, spectroscopic methods like NMR and mass spectrometry are indispensable for quality control and structural verification.

Looking ahead, the potential applications of 3,5-Difluoro-2-(3-methylbutoxy)benzaldehyde are expected to expand further, particularly in nanotechnology and smart materials. Its ability to act as a ligand or crosslinking agent in polymer chemistry is being explored for creating high-performance coatings and adhesives. As the scientific community continues to uncover its multifaceted properties, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.